Cas no 4117-10-6 (6-Hepten-1-ol)

• Product Name: 6-Hepten-1-ol
• CAS No: 4117-10-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00229167
• CID: 325001
• PubChem ID: 87571305
• Update Time: 2025-05-21

6-Hepten-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-1-ol
• 6-heptene-1-ol
• 6-Heptenol
• 7-hydroxy-1-heptene
• HEPT-6-EN-1-OL
• UFULDTPDHIRNGS-UHFFFAOYSA
• UFULDTPDHIRNGS-UHFFFAOYSA-N
• (z)-6-hepten-1-ol
• UFULDTPDHIRNGS-UHFFFAOYSA-
• A25924
• InChI=1/C7H14O/c1-2-3-4-5-6-7-8/h2,8H,1,3-7H2
• SCHEMBL129386
• AKOS009159213
• HY-W127475
• MFCD00229167
• AS-47639
• F14745
• DTXSID40337504
• H0949
• FT-0621147
• CS-0185704
• AMY7500
• EN300-93889
• 4117-10-6
• DB-343085

• MDL： MFCD00229167
• Inchi： 1S/C7H14O/c1-2-3-4-5-6-7-8/h2,8H,1,3-7H2
• InChI Key： UFULDTPDHIRNGS-UHFFFAOYSA-N
• SMILES： OCCCCCC=C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0,85 g/cm3
• Melting Point: 26°C (estimate)
• Boiling Point: 113°C/69mmHg(lit.)
• Flash Point: 57.7°C
• Refractive Index: 1.4380 to 1.4420
• PSA: 20.23000
• LogP: 1.72510

6-Hepten-1-ol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 6-Hepten-1-ol

Recent Advances in the Study of 6-Hepten-1-ol (CAS: 4117-10-6) and Its Applications in Chemical Biology and Medicine

6-Hepten-1-ol (CAS: 4117-10-6) is a seven-carbon unsaturated alcohol that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications as a building block for more complex molecules. Recent studies have explored its role in the synthesis of bioactive compounds, fragrance ingredients, and potential therapeutic agents. This research brief aims to summarize the latest findings related to 6-Hepten-1-ol, focusing on its chemical properties, synthetic applications, and biological activities.

One of the key areas of interest is the use of 6-Hepten-1-ol as a precursor in the synthesis of pheromones and other semiochemicals. A 2023 study published in the Journal of Chemical Ecology demonstrated its utility in the production of insect pheromones, which are critical for pest control strategies. The study highlighted the compound's reactivity in olefin metathesis reactions, enabling the efficient construction of long-chain alkenes found in natural pheromones. This advancement could lead to more sustainable and cost-effective pest management solutions.

In medicinal chemistry, 6-Hepten-1-ol has been investigated for its potential as an intermediate in the synthesis of antiviral and anticancer agents. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel nucleoside analogs, which exhibited promising activity against RNA viruses. The researchers utilized the terminal double bond of 6-Hepten-1-ol for selective functionalization, showcasing its versatility in drug design. These findings open new avenues for developing broad-spectrum antiviral therapies.

From a biochemical perspective, studies have examined the metabolic fate of 6-Hepten-1-ol in mammalian systems. Research published in Chemical Research in Toxicology (2023) revealed that the compound undergoes rapid oxidation to form corresponding aldehydes and carboxylic acids, which may have implications for its safety profile in consumer products. The study employed advanced mass spectrometry techniques to track these metabolic pathways, providing valuable data for risk assessment.

Industrial applications of 6-Hepten-1-ol have also seen progress, particularly in the fragrance industry. A 2024 patent application describes novel catalytic processes for producing high-purity 6-Hepten-1-ol at scale, addressing previous challenges with yield and selectivity. This technological advancement could significantly impact the production of green leaf volatiles used in perfumery, potentially reducing reliance on petrochemical-derived ingredients.

Looking forward, researchers are exploring the potential of 6-Hepten-1-ol in polymer chemistry and materials science. Preliminary results from a 2024 study in ACS Applied Materials & Interfaces suggest that derivatives of this compound could serve as monomers for biodegradable polymers with tunable mechanical properties. This aligns with growing demands for sustainable materials in medical devices and packaging applications.

In conclusion, recent research on 6-Hepten-1-ol (CAS: 4117-10-6) demonstrates its multifaceted importance across chemical biology and pharmaceutical applications. From its role in pheromone synthesis to its potential in drug development and green chemistry, this compound continues to offer valuable opportunities for scientific innovation. Future studies will likely focus on optimizing its synthetic routes, expanding its therapeutic applications, and further elucidating its biological interactions.